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Immediate Safety Notice: A diligent search for a substance named "Hibernon" did not yield

specific disposal procedures or a Safety Data Sheet (SDS). The guidance that follows is a

general protocol for the safe disposal of laboratory chemicals. It is imperative to locate the

specific SDS for any chemical you are handling, as this document contains critical safety and

disposal information provided by the manufacturer.

The proper management of chemical waste is paramount for ensuring the safety of laboratory

personnel and protecting the environment. This guide provides a procedural framework for

researchers, scientists, and drug development professionals to make informed decisions on

chemical disposal.

Step 1: Identify and Classify the Chemical Waste
Before any disposal action is taken, the chemical waste must be properly identified and

classified. This process is centered around the chemical's Safety Data Sheet (SDS), which is

the primary source of information.

Locate the SDS: Every chemical in the laboratory should have an accompanying SDS. If it is

missing, contact the manufacturer to obtain a copy.

Review Section 13: Disposal Considerations: This section provides specific

recommendations for the disposal of the chemical and its container.[1][2][3][4] It may include
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information on appropriate disposal methods, container types, and any physical or chemical

properties that could affect disposal.[3]

Determine if the Waste is Hazardous: If the SDS is unavailable or unclear, the waste must be

treated as hazardous.[5] The U.S. Environmental Protection Agency (EPA) defines

hazardous waste based on four characteristics: Ignitability, Corrosivity, Reactivity, and

Toxicity.

Table 1: EPA Hazardous Waste Characteristics

Characteristic Description Examples

Ignitability

Liquids with a flash point below

140°F (60°C), solids that can

cause fire through friction or

spontaneous combustion, or

are ignitable compressed

gases or oxidizers.[6]

Ethanol, acetone, xylene,

sodium nitrate.[6]

Corrosivity

Aqueous solutions with a pH

less than or equal to 2, or

greater than or equal to 12.5.

[6]

Hydrochloric acid, sodium

hydroxide.[6]

Reactivity

Substances that are unstable,

react violently with water, or

can generate toxic gases.[6]

Sodium metal, potassium

cyanide, picric acid.[6]

Toxicity

Waste that is harmful or fatal

when ingested or absorbed.

The EPA maintains a specific

list of toxic chemicals.

Heavy metals (e.g., mercury,

lead), pesticides, certain

organic compounds.

Step 2: Segregate and Store Waste Correctly
Proper segregation and storage of chemical waste are crucial to prevent dangerous reactions.

Use Compatible Containers: Waste must be stored in containers made of a material

compatible with the chemical. For instance, acids should not be stored in metal containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdp.dhs.gov/shared/se/courses/default/AWR-358%20dL%20040921/groups/157.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[7] Containers should be leak-proof and kept closed except when adding waste.[5][6]

Separate Incompatibles: Never mix different types of chemical waste in the same container.

[8] Specifically, segregate acids from bases, oxidizers from organic substances, and cyanide-

or sulfide-bearing wastes from acids.

Label Containers Clearly: All waste containers must be accurately labeled with their

contents.[9][10] Do not use abbreviations or chemical formulas. The label should clearly

state "Hazardous Waste" and list all components.

Designated Storage Area: Store waste in a designated, secure location away from general

laboratory traffic and sinks.[6][9]

Step 3: Determine the Correct Disposal Pathway
The disposal route depends on the classification of the waste. The following diagram illustrates

a general decision-making workflow for chemical disposal.
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Start: Chemical Waste Generated

Consult Safety Data Sheet (SDS)
Section 13: Disposal Considerations

Is the waste classified
as hazardous?

Follow institutional guidelines for
non-hazardous waste disposal.

(e.g., drain disposal if permitted, regular trash)

 No 

Manage as Hazardous Waste

 Yes 

End: Waste Removed by EHS

Segregate into compatible waste streams
(e.g., halogenated solvents, acids, bases)

Store in a labeled, sealed, compatible container
in a designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)
for waste pickup

Click to download full resolution via product page

Figure 1. General decision workflow for laboratory chemical disposal.
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Step 4: Disposal of Empty Containers
Even empty containers require proper handling to ensure safety.

Acutely Hazardous Waste Containers: Containers that held acutely hazardous waste (often

designated as "P-listed" by the EPA) must be triple-rinsed with a suitable solvent.[8] The

rinsate must be collected and disposed of as hazardous waste.[8]

Other Hazardous Waste Containers: For containers that held other hazardous materials,

ensure all contents have been removed.[5] It is best practice to rinse the container, collecting

the rinsate as hazardous waste. Before disposal in regular trash or recycling, all chemical

labels must be completely defaced or removed.[5][11]

Step 5: Arrange for Professional Disposal
Hazardous chemical waste must be disposed of through your institution's Environmental Health

& Safety (EHS) department or a licensed hazardous waste disposal company.[5][9][10]

Do Not Use Sinks or Trash: Never pour hazardous chemicals down the drain or dispose of

them in the regular trash.[5][6]

Evaporation is Not Disposal: Allowing volatile chemicals to evaporate in a fume hood is not

an acceptable method of disposal.[5]

Schedule a Pickup: Follow your institution's procedures to request a hazardous waste

pickup. Ensure all containers are properly labeled and sealed before the scheduled pickup.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of chemical waste, fostering a secure working environment and upholding

environmental responsibility. Always prioritize safety and consult your institution's EHS

department with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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